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Compound of Interest

Compound Name: (2-Methoxyethyl)benzene

Cat. No.: B124563

This guide provides crucial safety and logistical information for the handling and disposal of (2-
Methoxyethyl)benzene, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

Chemical Properties and Hazards

(2-Methoxyethyl)benzene is a colorless liquid classified as a combustible liquid. It is crucial to
be aware of its physical and toxicological properties to handle it safely.

Table 1: Physical and Chemical Properties of (2-Methoxyethyl)benzene

Property Value

CAS Number 3558-60-9

Molecular Formula C9H120

Molecular Weight 136.19 g/mol

Appearance Colorless liquid[1]

Boiling Point 89.1 °C at 975 hPa[1]

Melting Point -33.32 °C[1]

Flash Point Between 37.8 and 93.3 °C (100 and 200 °F)[2]
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Table 2: Toxicological Data for (2-Methoxyethyl)benzene

Exposure Route Species Value

Oral LD50 Rat 4100 mg/kg bw[1][2]
Dermal LD50 Rabbit 3970 mg/kg bw[1]
Inhalation LC50 Rat 115.617 mg/I[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent skin contact, eye damage, and inhalation

of vapors.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Must conform to EN 166 (EU)
or be NIOSH (US) approved. A
face shield may be necessary

for splash hazards.[1][2]

Hand Protection

Chemically resistant gloves.

Viton® or Butyl rubber gloves
are recommended for
prolonged contact due to their
high resistance to aromatic
hydrocarbons and ethers.[3][4]
Nitrile gloves offer poor
resistance and should be
avoided for anything other than
brief, incidental contact.[1][5]
[6][7] Always inspect gloves
before use and wash hands

after removal.[1][2]

Skin and Body Protection

Flame-resistant lab coat, fully

buttoned.

Wear long pants and closed-
toe shoes to ensure no skin is
exposed. For significant
exposure risk, a chemical-
resistant apron or suit may be

necessary.[8]

Respiratory Protection

Air-purifying respirator with

organic vapor (OV) cartridges.

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available or
exposure limits may be
exceeded, a NIOSH-approved
respirator with black color-
coded organic vapor cartridges
is required.[9][10][11] All
respirator users must be

trained and fit-tested.
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Operational Plan: Handling and Storage

Handling:

o Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and take precautionary measures against static discharge.[1][2]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling the substance.[3]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials and foodstuff containers.[1][2]

Emergency Procedures

First Aid Measures:
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[1][3]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o .
water. If skin irritation occurs, get medical

advice.[1][3]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or doctor immediately.[1][3]

Spill Response:

Evacuate personnel from the area.

e Remove all sources of ignition.[1][2]

e Ventilate the area.

o Wear appropriate PPE, including respiratory protection.
o Contain the spill using an inert absorbent material.

o Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.

[3]

e Do not let the chemical enter drains.[1][2]

Disposal Plan
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Waste Segregation and Collection:
o Dispose of (2-Methoxyethyl)benzene as hazardous waste. Do not pour it down the drain.
o Collect waste in a designated, properly labeled, and sealed container.

o Contaminated materials, such as gloves and absorbent pads, must also be collected as
hazardous waste in a sealed bag or container.[8]

Disposal Procedure:
» Follow all local, state, and federal regulations for hazardous waste disposal.

e The recommended disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

» Arrange for pickup by a licensed hazardous waste disposal contractor.

Procedural Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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